1,3-Dimethyl-8-[(4-methylpiperidin-1-yl)methyl]-7-propylpurine-2,6-dione

• IUPAC Name: 1,3-dimethyl-8-[(4-methylpiperidin-1-yl)methyl]-7-propylpurine-2,6-dione
• InChI: InChI=1S/C17H27N5O2/c1-5-8-22-13(11-21-9-6-12(2)7-10-21)18-15-14(22)16(23)20(4)17(24)19(15)3/h12H,5-11H2,1-4H3
• InChI Key: MGNUZCQADUXKIU-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=NC2=C1C(=O)N(C(=O)N2C)C)CN3CCC(CC3)C
• Molecular Formula: C17H27N5O2
• Molecular Weight: 333.4 g/mol
• CAS No.: 851937-48-9

Description

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Molecular Structure Analysis

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